Cas no 10199-59-4 (1H-Pyrazole-1-carboxylic acid ethyl ester)

1H-Pyrazole-1-carboxylic acid ethyl ester structure
10199-59-4 structure
Product Name:1H-Pyrazole-1-carboxylic acid ethyl ester
CAS No:10199-59-4
MF:C6H8N2O2
MW:140.139921188354
CID:1096511
PubChem ID:3482537
Update Time:2025-04-20

1H-Pyrazole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carboxylic acid ethyl ester
    • ethyl pyrazole-1-carboxylate
    • 1-Athoxycarbonylpyrazol
    • 1-ethoxycarbonylpyrazole
    • 1-ethoxycarbonyl-pyrazole
    • AC1MQU6Y
    • CTK0G7864
    • Pyrazol-1-carbonsaeure-aethylester
    • Pyrazol-1-yl-saeureethylester
    • pyrazole-1-carboxylic acid ethyl ester
    • SureCN948446
    • ethyl 3(5)-pyrazolecarboxylate
    • DTXSID30392900
    • SCHEMBL948446
    • Ethyl 1H-pyrazole-1-carboxylate
    • 1H-Pyrazole-1-carboxylic acid, ethyl ester
    • AKOS003855860
    • 10199-59-4
    • Inchi: 1S/C6H8N2O2/c1-2-10-6(9)8-5-3-4-7-8/h3-5H,2H2,1H3
    • InChI Key: JOGZTNKUYDJSDD-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CC=N1)=O)CC

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
  • LogP: 0.88770
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